Cas no 1198066-65-7 (2-cyano-3-(1-methyl-1H-pyrrol-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(1-methyl-1H-pyrrol-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 1198066-65-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5450063
• PubChem ID: 97640476
• Update Time: 2023-11-24

2-cyano-3-(1-methyl-1H-pyrrol-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26581300
• 1198066-65-7
• 2-cyano-3-(1-methyl-1H-pyrrol-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide
• (E)-2-Cyano-3-(1-methylpyrrol-2-yl)-N-prop-2-enylprop-2-enamide
• Z2737461306
• 2-Cyano-3-(1-methyl-1H-pyrrol-2-yl)-N-2-propen-1-yl-2-propenamide

• Inchi： 1S/C12H13N3O/c1-3-6-14-12(16)10(9-13)8-11-5-4-7-15(11)2/h3-5,7-8H,1,6H2,2H3,(H,14,16)
• InChI Key： ADZZNKNFFBCRES-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(C#N)=CC1=CC=CN1C

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.9±45.0 °C(Predicted)
• pka: 11.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles